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Compound of Interest

Compound Name: (S)-2-(phenoxymethyl)morpholine

Cat. No.: B8524709

Get Quote

Executive Summary
(S)-2-(phenoxymethyl)morpholine (CAS: 1986514-05-9 for HCl salt; generic racemate CAS:

167273-56-5) is a privileged heterocyclic building block. It serves as the pharmacophoric

anchor for a class of antidepressants and analgesics that modulate monoamine transporters.

Its value lies in the (S)-configuration at the C2 position, which dictates the spatial orientation of

the phenoxy group, a critical determinant for binding affinity in the norepinephrine transporter

(NET) pocket.

This guide details its physicochemical profile, stereoselective synthesis, and role in drug

discovery.

Molecular Architecture & Stereochemistry
The molecule consists of a saturated morpholine ring substituted at the C2 position with a

phenoxymethyl group. The absolute configuration is (S), meaning the substituent projects away

from the plane in a specific orientation that matches the chiral constraints of target proteins like

NET.
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Feature Detail

IUPAC Name (2S)-2-(phenoxymethyl)morpholine

Molecular Formula

Molecular Weight 193.24 g/mol (Free Base)

SMILES (Isomeric) C1COCCN[C@H]1COC2=CC=CC=C2

Stereocenter C2 (S-configuration)

Key Functional Groups
Secondary Amine (Basic center), Aryl Ether

(Lipophilic linker)

3D Conformation & Electronic Properties
The morpholine ring predominantly adopts a chair conformation. In the (S)-enantiomer, the

bulky phenoxymethyl group typically occupies the equatorial position to minimize 1,3-diaxial

interactions, stabilizing the structure.

Nitrogen (N4): Acts as a hydrogen bond acceptor and, upon protonation (physiological pH), a

hydrogen bond donor/ionic center.

Ether Oxygen: Acts as a weak hydrogen bond acceptor.

Phenyl Ring: Provides

stacking capabilities and hydrophobic bulk.

Physicochemical Profile
The following data summarizes the core physical properties relevant to handling and

formulation.
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Property Value (Approx.) Context

Physical State
Viscous Oil (Free Base) /

White Solid (HCl Salt)

Free base is hygroscopic; salts

are stable.

Boiling Point ~130°C at 0.5 mmHg
High boiling point due to

polarity.

pKa (Conj. Acid) 8.4 ± 0.2

Typical for N-substituted

morpholines; protonated at pH

7.4.

LogP 1.3 - 1.6
Moderately lipophilic; crosses

Blood-Brain Barrier (BBB).

Solubility
Water (Low for base, High for

HCl salt), DMSO, Methanol

Salt formation required for

aqueous stock solutions.

Synthetic Pathways & Manufacturing
Retaining the (S)-chirality is the primary challenge in synthesis. The most robust industrial route

utilizes (S)-Epichlorohydrin as the chiral pool starting material, avoiding expensive chiral

resolution steps later.

Protocol: Chiral Pool Synthesis from (S)-
Epichlorohydrin
Step 1: Ring Opening (SN2) Reaction of (S)-epichlorohydrin with phenol under basic

conditions. The nucleophile attacks the less hindered carbon, retaining stereochemistry (or

inverting if attacking the chiral center, but standard conditions favor retention via the epoxide).

Note: Direct attack on the epoxide by phenoxide opens the ring. To retain (S) from (S)-

epichlorohydrin, one often proceeds via the glycidyl ether.

Step 2: Morpholine Ring Construction The resulting (S)-glycidyl phenyl ether is reacted with 2-

aminoethyl hydrogen sulfate (or ethanolamine followed by cyclization) to close the morpholine

ring.

Experimental Workflow (General Procedure)
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Activation: Dissolve Phenol (1.0 eq) in DMF with

. Add (S)-Epichlorohydrin (1.2 eq). Heat to 60°C for 4h.

Intermediate Isolation: Extract (S)-1,2-epoxy-3-phenoxypropane.

Cyclization: React intermediate with 2-aminoethanol in methanol.

Ring Closure: Treat the resulting diol/amino-alcohol with acid (e.g.,

or via Mitsunobu conditions) to dehydrate and close the morpholine ring.

Synthesis Diagram (Graphviz)
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Caption: Stereoselective synthesis route utilizing (S)-epichlorohydrin to establish the C2 chiral

center.

Medicinal Chemistry Applications
(S)-2-(phenoxymethyl)morpholine is not just an intermediate; it is the pharmacophore for

selective Norepinephrine Reuptake Inhibitors (NRIs).

Mechanism of Action
The secondary amine mimics the terminal amine of norepinephrine. The phenoxy group mimics

the catechol ring, positioning itself in the hydrophobic pocket of the transporter.

Reboxetine: The 2-(phenoxymethyl)morpholine core is further substituted at the phenoxy ring

(2-ethoxy) and the alpha-carbon (phenyl group) to increase potency.
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Selectivity: The (S,S)-configuration of Reboxetine (derived from this scaffold) is significantly

more potent (approx.[1] 20-fold) than the (R,R)-enantiomer.

Pharmacophore Logic Diagram
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Caption: Pharmacophoric mapping of the scaffold to the Norepinephrine Transporter (NET)

binding site.

Analytical Characterization
To validate the identity of synthesized (S)-2-(phenoxymethyl)morpholine, the following

spectral data is expected.

NMR Spectroscopy ( , 400 MHz, )
7.30 - 6.90 (m, 5H): Aromatic protons (Phenyl group).

4.05 - 3.90 (m, 2H):

protons of the phenoxymethyl ether linker.

3.80 - 3.60 (m, 1H): C2-H of the morpholine ring (Chiral center).
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3.00 - 2.70 (m, 4H): Ring

protons adjacent to Nitrogen.

1.80 (br s, 1H): NH proton (Exchangeable).

Mass Spectrometry[5]
ESI-MS:

Fragmentation: Loss of the phenoxy group (

) is a common characteristic fragment.

Handling & Safety (MSDS Summary)
Hazard Classification:

Acute Toxicity: Harmful if swallowed (H302).[2][3]

Skin/Eye: Causes skin irritation (H315) and serious eye irritation (H319).

Handling: The free base is basic and can cause chemical burns. Always handle in a fume

hood.[4]

Storage:

Free Base: Store under inert gas (Argon/Nitrogen) at 2-8°C. Hygroscopic.

HCl Salt: Store at room temperature, desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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